Cas no 1020036-49-0 (3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE)

• Product Name: 3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE
• CAS No: 1020036-49-0
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• CID: 4559326
• PubChem ID: 55267540
• Update Time: 2025-08-05

3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE
• 1,2,4-Triazolo[4,3-a]pyridine, 3-chloro-6-fluoro-
• P10887
• SCHEMBL15008901
• CS-0058076
• AKOS006313537
• KWGGAZPXZUIPLH-UHFFFAOYSA-N
• 1020036-49-0

• Inchi： 1S/C6H3ClFN3/c7-6-10-9-5-2-1-4(8)3-11(5)6/h1-3H
• InChI Key： KWGGAZPXZUIPLH-UHFFFAOYSA-N
• SMILES： C12=NN=C(Cl)N1C=C(F)C=C2

Computed Properties

• Exact Mass: 170.9999530g/mol
• Monoisotopic Mass: 170.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE

Introduction to 3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE (CAS No. 1020036-49-0)

3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE, identified by the CAS number 1020036-49-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a scaffold that has been extensively explored for its potential in drug discovery due to its ability to modulate various biological pathways. The presence of both chlorine and fluorine substituents in its structure enhances its pharmacological properties, making it a valuable candidate for further investigation.

The structural features of 3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE contribute to its unique chemical and biological profile. The triazolo[4,3-a]pyridine core is a privileged structure in medicinal chemistry, known for its role in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The chlorine atom at the 3-position and the fluorine atom at the 6-position introduce electronic and steric effects that can influence binding affinity and metabolic stability. These modifications are strategically designed to optimize interactions with biological targets, thereby enhancing drug efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE and its potential targets. Studies have demonstrated that this compound can exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The fluorine substituent, in particular, has been shown to improve binding affinity by increasing lipophilicity and reducing metabolic degradation. This makes 3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE a promising lead compound for further optimization.

In the realm of oncology research, 3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed in cancer cells. By inhibiting specific kinases, this compound may disrupt abnormal signaling cascades that drive tumor growth and progression. Preliminary studies have shown that derivatives of this scaffold can selectively target tyrosine kinases and serine/threonine kinases with high potency. The chlorine atom at the 3-position is believed to enhance binding by forming hydrogen bonds or participating in hydrophobic interactions with the active site of the target enzyme.

Moreover, the fluorine atom at the 6-position contributes to the compound's bioisosteric properties, allowing it to mimic other heteroatoms such as oxygen or nitrogen while maintaining or improving pharmacokinetic profiles. This characteristic is particularly valuable in drug design, as it can lead to more stable and long-lasting drug candidates. Additionally, fluorine atoms are known to enhance metabolic stability by resisting nucleophilic attack from enzymes like cytochrome P450 monooxygenases.

The synthesis of 3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and fluorination. Advances in synthetic methodologies have enabled chemists to produce this compound with greater efficiency and scalability. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms into the molecule with high selectivity.

From a medicinal chemistry perspective, 3-CHLORO-6-FLUORO-[1,2,4]TRIAZOLO[4, 3-A]PYRIDINE represents an excellent example of how structural modifications can fine-tune pharmacological properties. The combination of chlorine and fluorine substituents not only enhances binding affinity but also improves pharmacokinetic profiles such as solubility and bioavailability. These attributes make it an attractive candidate for further development into novel therapeutic agents.

In conclusion, 3-Chloro - 6-fluoro - [1, ,2, ,4]-triazolo\[, 4, ,3-a]pyridine (CAS No., 1020036 - 49 - 0) is a structurally intriguing compound with significant potential in pharmaceutical research., Its unique chemical features,, including both chlorine,, ,and fluorine substituents,, ,make it a valuable scaffold for developing drugs targeting various diseases., Recent studies have highlighted its promise as an inhibitor of kinases,, ,and ongoing research continues,, ,to explore its broader therapeutic applications., As our understanding of molecular interactions deepens,, ,compounds like this one are poised,, ,to make substantial contributions,, ,to the field,, ,of drug discovery,, ,and ultimately improve patient care..,